4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H17N3O3S2/c1-23-15-4-6-16(7-5-15)25(21,22)19-10-8-14-12-24-17(20-14)13-3-2-9-18-11-13/h2-7,9,11-12,19H,8,10H2,1H3
• InChI Key: DQZJTVYWHHCSGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC(=N2)C3=CN=CC=C3
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol

Description

4-Methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide (MEPTS) is a novel compound synthesized from the reaction of 4-methoxybenzenesulfonamide and 2-chloro-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}acetamide. MEPTS has been studied for its potential applications in the fields of medicinal chemistry and organic synthesis. Research into the compound has revealed its potential as a drug candidate, as well as its ability to act as a reagent in various laboratory experiments.

Scientific Research Applications

4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied for its potential applications in the fields of medicinal chemistry and organic synthesis. In medicinal chemistry, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied as a potential drug candidate for treating certain diseases, such as cancer and HIV. In organic synthesis, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied as a reagent for various laboratory experiments.

Mechanism of Action

4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied for its potential ability to act as an inhibitor of certain enzymes, such as tyrosine kinase and cyclooxygenase-2. It has been shown to inhibit the activity of these enzymes, which can lead to the inhibition of certain biochemical pathways and physiological processes.
Biochemical and Physiological Effects
4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been studied for its potential effects on biochemical pathways and physiological processes. Studies have shown that 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide can inhibit the activity of certain enzymes, such as tyrosine kinase and cyclooxygenase-2. Inhibition of these enzymes can lead to the inhibition of certain biochemical pathways and physiological processes. For example, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has been shown to inhibit the production of inflammatory mediators, such as prostaglandins, which can lead to anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is easy to synthesize. Additionally, it is relatively stable in aqueous solutions and can be stored for extended periods of time. However, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide is also limited in its use in laboratory experiments. It is not soluble in organic solvents, which can limit its use in certain experiments. Additionally, 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide can be toxic if ingested, so caution should be taken when handling the compound.

Future Directions

4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide has potential applications in the fields of medicinal chemistry and organic synthesis. In medicinal chemistry, further research is needed to determine the efficacy of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide as a drug candidate for treating certain diseases, such as cancer and HIV. In organic synthesis, further research is needed to determine the potential applications of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide as a reagent in various laboratory experiments. Additionally, further research is needed to determine the potential effects of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide on biochemical pathways and physiological processes. Finally, further research is needed to determine the safety and toxicity of 4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide in humans.

Synthesis Methods

4-methoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide is synthesized from the reaction of 4-methoxybenzenesulfonamide and 2-chloro-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}acetamide in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and is conducted at room temperature. The reaction yields a white solid which is then purified by recrystallization.